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Introduction

Fenazaquin is a broad-spectrum quinazoline acaricide and insecticide that provides effective
control against a wide variety of mites and whiteflies.[1][2][3] It is utilized in integrated pest
management (IPM) strategies for numerous agricultural crops, including fruits, vegetables, and
ornamental plants.[4] Fenazaquin acts on all life stages of mites, including eggs (ovicidal
activity), immature, and adult stages, primarily through contact and ingestion.[1][2][5]

Mode of Action

Fenazaquin's mechanism of action involves the disruption of cellular respiration. It is classified
as a Mitochondrial Electron Transport Inhibitor (MET]I), specifically targeting and inhibiting the
function of Complex | (NADH: ubiquinone oxidoreductase) in the mitochondrial respiratory
chain.[1][2][6] This inhibition halts the production of ATP, leading to energy deprivation and
eventual mortality of the target pest.
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1. Trial Preparation

Site Selection
(History of Pest Pressure)

Plot Establishment
(e.g., RCBD with 4 Replicates)

2. Applic%ion Phase

Pre-Treatment Assessment
(Count mites per leaf)

Treatment Application
(Fenazaquin vs. Control)

3. Data Collection & Analysis

Post-Treatment Counts
(e.q., 3, 7, 14 DAT)

Harvest & Yield Assessment
(Fruit weight, quality)

Statistical Analysis
(e.g., ANOVA)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1672487#field-application-techniques-for-fenazaquin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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